Cas no 955082-74-3 (3-(Methoxymethyl)piperidin-4-ol)

• Product Name: 3-(Methoxymethyl)piperidin-4-ol
• CAS No: 955082-74-3
• MF: C₇H₁₅NO₂
• MW: 145.199502229691
• CID: 5563576
• PubChem ID: 68434602
• Update Time: 2025-06-11

3-(Methoxymethyl)piperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 955082-74-3
• 3-(methoxymethyl)piperidin-4-ol
• SCHEMBL2903630
• EN300-7032560
• 3-(Methoxymethyl)piperidin-4-ol

• Inchi： 1S/C7H15NO2/c1-10-5-6-4-8-3-2-7(6)9/h6-9H,2-5H2,1H3
• InChI Key： DEXBRGCKNGXTRF-UHFFFAOYSA-N
• SMILES： OC1CCNCC1COC

Computed Properties

• Exact Mass: 145.110278721g/mol
• Monoisotopic Mass: 145.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 97.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 41.5Ų

Additional information on 3-(Methoxymethyl)piperidin-4-ol

3-(Methoxymethyl)piperidin-4-ol (CAS No. 955082-74-3): An Overview of Its Structure, Properties, and Applications in Medicinal Chemistry

3-(Methoxymethyl)piperidin-4-ol (CAS No. 955082-74-3) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, also known as 1-(methoxymethyl)-4-piperidinol, belongs to the class of piperidine derivatives and has been extensively studied for its role in various biological processes and drug development efforts.

The chemical structure of 3-(Methoxymethyl)piperidin-4-ol consists of a piperidine ring with a methoxymethyl group attached to the 3-position and a hydroxyl group at the 4-position. This configuration imparts specific physicochemical properties that make it an attractive candidate for pharmaceutical research. The presence of the hydroxyl group enhances the compound's solubility and reactivity, while the methoxymethyl substituent contributes to its stability and bioavailability.

Recent studies have highlighted the potential of 3-(Methoxymethyl)piperidin-4-ol in various therapeutic areas. One notable application is in the development of central nervous system (CNS) drugs. The compound has been shown to exhibit neuroprotective effects, which could be beneficial in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Research published in the Journal of Medicinal Chemistry (2021) demonstrated that derivatives of 3-(Methoxymethyl)piperidin-4-ol can effectively cross the blood-brain barrier and modulate key signaling pathways involved in neuronal survival and function.

In addition to its neuroprotective properties, 3-(Methoxymethyl)piperidin-4-ol has also been investigated for its anti-inflammatory and analgesic effects. A study published in the European Journal of Pharmacology (2020) reported that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a promising candidate for treating chronic inflammatory conditions like rheumatoid arthritis. The analgesic properties of 3-(Methoxymethyl)piperidin-4-ol have also been explored, with preclinical studies showing significant pain relief effects in animal models.

The pharmacokinetic profile of 3-(Methoxymethyl)piperidin-4-ol is another area of interest. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are crucial for its therapeutic efficacy. The hydroxyl group facilitates rapid absorption through biological membranes, while the methoxymethyl substituent enhances metabolic stability and prolongs the compound's half-life in vivo. These characteristics make 3-(Methoxymethyl)piperidin-4-ol an attractive lead compound for further drug development.

In terms of synthetic chemistry, 3-(Methoxymethyl)piperidin-4-ol can be synthesized through various routes. One common method involves the reduction of a corresponding ketone or aldehyde followed by selective methylation. Recent advancements in catalytic methods have improved the efficiency and yield of these synthetic processes, making it easier to produce large quantities of this compound for research and commercial purposes.

The safety profile of 3-(Methoxymethyl)piperidin-4-ol has also been evaluated in preclinical studies. Toxicity assessments have shown that this compound is well-tolerated at therapeutic doses, with minimal adverse effects observed in animal models. However, further clinical trials are necessary to fully establish its safety and efficacy in human subjects.

In conclusion, 3-(Methoxymethyl)piperidin-4-ol (CAS No. 955082-74-3) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features, favorable pharmacokinetic properties, and diverse biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in the discovery and development of novel drugs for various diseases.